Cas no 66483-27-0 (1H-Pyrazole-3-carboxylicacid,2,5-dihydro-5-oxo-,hydrazide(9CI))

1H-Pyrazole-3-carboxylicacid,2,5-dihydro-5-oxo-,hydrazide(9CI) structure
66483-27-0 structure
Product Name:1H-Pyrazole-3-carboxylicacid,2,5-dihydro-5-oxo-,hydrazide(9CI)
CAS No:66483-27-0
MF:C4H6N4O2
MW:142.11603975296
CID:1017621
PubChem ID:387076
Update Time:2025-04-20

1H-Pyrazole-3-carboxylicacid,2,5-dihydro-5-oxo-,hydrazide(9CI) Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-3-carboxylicacid,2,5-dihydro-5-oxo-,hydrazide(9CI)
    • 5-oxo-1,2-dihydropyrazole-3-carbohydrazide
    • 5-Oxo-2,5-dihydro-1H-pyrazol-3-carbonsaeure-hydrazid
    • 5-oxo-2,5-dihydro-1H-pyrazole-3-carboxylic acid hydrazide
    • 3-hydroxy-1H-pyrazole-5-carbohydrazide
    • 5-Oxo-2,5-dihydro-1H-pyrazole-3-carbohydrazide
    • NSC680466
    • MFCD00983923
    • NCI60_028683
    • CHEMBL1989739
    • DTXSID60327720
    • 66483-27-0
    • NSC-680466
    • Oprea1_099675
    • AKOS001586595
    • Inchi： 1S/C4H6N4O2/c5-6-4(10)2-1-3(9)8-7-2/h1H,5H2,(H,6,10)(H2,7,8,9)
    • InChI Key： PWSVEASVCVGZOP-UHFFFAOYSA-N
    • SMILES： O=C1C=C(C(NN)=O)NN1

Computed Properties

  • Exact Mass: 142.04900
  • Monoisotopic Mass: 142.049
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 209
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.5
  • Topological Polar Surface Area: 96.2Ų

Experimental Properties

  • PSA: 103.77000
  • LogP: -0.60230

1H-Pyrazole-3-carboxylicacid,2,5-dihydro-5-oxo-,hydrazide(9CI) Customs Data

  • HS CODE：2933199090
  • Customs Data：

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1H-Pyrazole-3-carboxylicacid,2,5-dihydro-5-oxo-,hydrazide(9CI) Related Literature

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